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Compound of Interest

Compound Name: Prosulfuron

Cat. No.: B166686 Get Quote

Prosulfuron: A Comparative Analysis with Other
Sulfonylurea Herbicides
For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of Prosulfuron against other widely used

sulfonylurea herbicides, namely Chlorsulfuron and Metsulfuron-methyl. The information

presented is curated from scientific literature and technical resources to offer an objective

overview of their performance, supported by experimental data.

Chemical Structures and Properties
Prosulfuron, Chlorsulfuron, and Metsulfuron-methyl belong to the sulfonylurea class of

herbicides. Their chemical structures share a common sulfonylurea bridge, which is essential

for their herbicidal activity. However, variations in the aryl and heterocyclic substituents

influence their specific properties, including efficacy, crop selectivity, and environmental fate.
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Property Prosulfuron Chlorsulfuron Metsulfuron-methyl

Chemical Structure

IUPAC Name

1-(4-methoxy-6-

methyl-1,3,5-triazin-2-

yl)-3-[2-(3,3,3-

trifluoropropyl)phenyl]

sulfonylurea

1-(2-

chlorophenyl)sulfonyl-

3-(4-methoxy-6-

methyl-1,3,5-triazin-2-

yl)urea

methyl 2-[[[(4-

methoxy-6-methyl-

1,3,5-triazin-2-

yl)amino]carbonyl]ami

no]sulfonyl]benzoate

Molecular Formula C15H16F3N5O4S C12H12ClN5O4S C14H15N5O6S

Molecular Weight 419.4 g/mol 357.8 g/mol 381.4 g/mol

Mode of Action
All three sulfonylurea herbicides share the same primary mode of action: the inhibition of the

enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS). This

enzyme is crucial for the biosynthesis of branched-chain amino acids (valine, leucine, and

isoleucine) in plants. The inhibition of ALS leads to a cessation of cell division and plant growth,

ultimately resulting in the death of susceptible weeds. Animals are not affected by these

herbicides as they lack the ALS enzyme and obtain these essential amino acids from their diet.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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